(E)-1-(2-cyano-3-((4-fluorophenyl)amino)-3-oxoprop-1-en-1-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[(E)-2-cyano-3-(4-fluoroanilino)-3-oxoprop-1-enyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H17FN4O2/c17-13-1-3-14(4-2-13)20-16(23)12(9-18)10-21-7-5-11(6-8-21)15(19)22/h1-4,10-11H,5-8H2,(H2,19,22)(H,20,23)/b12-10+
• InChI Key: XDDZXQDIWRXTOD-ZRDIBKRKSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C=C(C#N)C(=O)NC2=CC=C(C=C2)F
• Isomeric SMILES: C1CN(CCC1C(=O)N)/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C16H17FN4O2
• Molecular Weight: 316.33 g/mol

Description

Molecular Structure Analysis

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